Cas no 2287332-46-9 (1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol)

1-[(1-Methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol is a heterocyclic compound featuring a benzotriazole core functionalized with a 1-methylazetidin-3-ylmethyl substituent. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it suitable for applications in pharmaceutical intermediates and organic synthesis. The presence of the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in medicinal chemistry contexts. The hydroxyl group at the 5-position offers a reactive handle for further derivatization, enabling versatile modifications. Its balanced lipophilicity and polarity make it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders or as a scaffold for enzyme inhibitors.
1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol structure
2287332-46-9 structure
Product Name:1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol
CAS No:2287332-46-9
MF:C11H14N4O
MW:218.255061626434
CID:6198448
PubChem ID:165738329
Update Time:2025-05-24

1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-6749447
    • 1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol
    • 2287332-46-9
    • Inchi: 1S/C11H14N4O/c1-14-5-8(6-14)7-15-11-3-2-9(16)4-10(11)12-13-15/h2-4,8,16H,5-7H2,1H3
    • InChI Key: OZRQCGNWMBFVDI-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)N=NN2CC1CN(C)C1

Computed Properties

  • Exact Mass: 218.11676108g/mol
  • Monoisotopic Mass: 218.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.2Ų

1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol Pricemore >>

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Additional information on 1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol

Introduction to 1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol (CAS No: 2287332-46-9)

1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazol-5-ol (CAS No: 2287332-46-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which have been extensively studied for their unique chemical properties and potential applications in various industries.

The structure of benzotriazole derivatives is characterized by a benzene ring fused with a triazole ring, which imparts high stability and reactivity to the molecule. In the case of CAS No: 2287332-46, the presence of a methyl group attached to the azetidine ring further enhances its chemical versatility. Recent studies have highlighted the potential of such compounds in applications ranging from drug discovery to advanced materials development.

One of the most notable aspects of CAS No: 228733 is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that this compound can be used as an intermediate in the synthesis of more complex molecules with tailored functionalities. For instance, its role in the construction of bioactive compounds has been explored in several recent publications.

The synthesis of CAS No: 22873 involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by functionalization with a benzotriazole moiety through nucleophilic substitution or other suitable reactions. The optimization of these steps has been a focus of recent research efforts, with particular emphasis on improving yield and selectivity.

In terms of applications, CAS No: 2287 has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Additionally, its electronic properties render it suitable for applications in optoelectronics and sensor development.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzotriazole derivatives like CAS No: 469. Density functional theory (DFT) calculations have revealed that these compounds exhibit unique electronic transitions that could be harnessed for photovoltaic applications.

In conclusion, CAS No: 469 represents a valuable addition to the arsenal of organic compounds available for research and development. Its structural features and chemical properties make it a promising candidate for various applications across multiple disciplines.

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